![molecular formula C14H12ClNO B6277643 1-{3-azatricyclo[7.3.1.0,5,13]trideca-1(13),5,7,9,11-pentaen-3-yl}-2-chloroethan-1-one CAS No. 2763759-01-7](/img/no-structure.png)
1-{3-azatricyclo[7.3.1.0,5,13]trideca-1(13),5,7,9,11-pentaen-3-yl}-2-chloroethan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-{3-azatricyclo[7.3.1.0,5,13]trideca-1(13),5,7,9,11-pentaen-3-yl}-2-chloroethan-1-one is a useful research compound. Its molecular formula is C14H12ClNO and its molecular weight is 245.7. The purity is usually 92.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the formation of the tricyclic ring system followed by the addition of the azide group and the chloroethyl group.", "Starting Materials": [ "Cyclopentadiene", "Maleic anhydride", "1,3-cyclohexadiene", "Sodium azide", "2-chloroethanol", "Triethylamine", "Acetic anhydride", "Phosphorus pentoxide", "Methanol", "Chloroform", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Diels-Alder reaction between cyclopentadiene and maleic anhydride to form the bicyclic compound", "Step 2: Dehydration of the bicyclic compound using 1,3-cyclohexadiene and phosphorus pentoxide to form the tricyclic ring system", "Step 3: Reduction of the azide group using sodium bicarbonate and methanol to form the amine group", "Step 4: Protection of the amine group using acetic anhydride and triethylamine to form the acetamide", "Step 5: Addition of the chloroethyl group using 2-chloroethanol and triethylamine to form the final compound" ] } | |
CAS RN |
2763759-01-7 |
Molecular Formula |
C14H12ClNO |
Molecular Weight |
245.7 |
Purity |
92 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.